Cas no 492426-23-0 (1-(2-methylbenzyl)-1H-pyrazol-3-amine)

1-(2-Methylbenzyl)-1H-pyrazol-3-amine is a pyrazole-based organic compound featuring a 2-methylbenzyl substituent at the 1-position and an amine group at the 3-position of the pyrazole ring. This structural configuration imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of the amine group enhances reactivity, enabling further functionalization, while the methylbenzyl moiety contributes to steric and electronic modulation. The compound is valued for its potential in the development of biologically active molecules, including kinase inhibitors and other therapeutic agents. Its well-defined structure and stability under standard conditions make it a reliable building block in organic synthesis.

1-(2-methylbenzyl)-1H-pyrazol-3-amine structure

492426-23-0 structure

Product Name:1-(2-methylbenzyl)-1H-pyrazol-3-amine

CAS No:492426-23-0

MF:C₁₁H₁₃N₃

MW:187.241021871567

MDL:MFCD02055802

CID:2111589

PubChem ID:7010194

Update Time:2025-05-20

1-(2-methylbenzyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1-[(2-methylphenyl)methyl]-1H-Pyrazol-3-amine
- 1-(2-methylbenzyl)-1H-pyrazol-3-amine
- 865-476-1
- 1-(2-Methyl-benzyl)-1H-pyrazol-3-ylamine
- AKOS000307988
- DA-30120
- G19812
- BBL039600
- FS-1952
- 1-(2-methylbenzyl)-1H-pyrazol-3-ylamine
- DTXSID301252524
- Z275170212
- EN300-228236
- 492426-23-0
- 1-[(2-methylphenyl)methyl]pyrazol-3-amine
- AK-968/41018313
- 1-((2-methylphenyl)methyl)-1H-pyrazol-3-amine
- SCHEMBL3440017
- Oprea1_844897
- SUA42623
- MFCD02055802
- STK348970
- 1-(o-Tolylmethyl)pyrazol-3-amine
- MDL： MFCD02055802
- Inchi： 1S/C11H13N3/c1-9-4-2-3-5-10(9)8-14-7-6-11(12)13-14/h2-7H,8H2,1H3,(H2,12,13)
- InChI Key： FGAPFXJHJIFIOO-UHFFFAOYSA-N
- SMILES： N1(C=CC(N)=N1)CC1C=CC=CC=1C

Computed Properties

Exact Mass: 187.110947427Da
Monoisotopic Mass: 187.110947427Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 43.8Å²

1-(2-methylbenzyl)-1H-pyrazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	030522-250mg	1-(2-Methyl-benzyl)-1H-pyrazol-3-ylamine	492426-23-0	95%	250mg	￡144.00	2022-02-28
Fluorochem	030522-1g	1-(2-Methyl-benzyl)-1H-pyrazol-3-ylamine	492426-23-0	95%	1g	￡287.00	2022-02-28
Fluorochem	030522-5g	1-(2-Methyl-benzyl)-1H-pyrazol-3-ylamine	492426-23-0	95%	5g	￡782.00	2022-02-28
abcr	AB422906-250 mg	1-[(2-Methylphenyl)methyl]-1H-pyrazol-3-amine	492426-23-0		250MG	€231.60	2022-03-02
abcr	AB422906-1 g	1-[(2-Methylphenyl)methyl]-1H-pyrazol-3-amine; .	492426-23-0		1g	€623.20	2023-04-24
abcr	AB422906-5 g	1-[(2-Methylphenyl)methyl]-1H-pyrazol-3-amine; .	492426-23-0		5g	€1248.00	2023-04-24
Chemenu	CM312977-1g	1-(2-Methylbenzyl)-1H-pyrazol-3-amine	492426-23-0	95%+	1g	$110	2023-02-02
Chemenu	CM312977-5g	1-(2-Methylbenzyl)-1H-pyrazol-3-amine	492426-23-0	95%+	5g	$392	2023-02-02
TRC	B488573-50mg	1-(2-methylbenzyl)-1H-pyrazol-3-amine	492426-23-0		50mg	$ 50.00	2022-06-07
TRC	B488573-100mg	1-(2-methylbenzyl)-1H-pyrazol-3-amine	492426-23-0		100mg	$ 95.00	2022-06-07

1-(2-methylbenzyl)-1H-pyrazol-3-amine Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
3. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
4. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
5. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991

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